Cas no 2172043-60-4 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-3-carboxylic acid
• CAS No: 2172043-60-4
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6536323
• PubChem ID: 165548626
• Update Time: 2025-10-29

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-3-carboxylic acid
• 2172043-60-4
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]piperidine-3-carboxylic acid
• EN300-1517093

• Inchi： 1S/C28H26N2O5/c31-26(30-15-5-6-19(16-30)27(32)33)18-11-13-20(14-12-18)29-28(34)35-17-25-23-9-3-1-7-21(23)22-8-2-4-10-24(22)25/h1-4,7-14,19,25H,5-6,15-17H2,(H,29,34)(H,32,33)
• InChI Key： RZMALPYUVXWBAX-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C(N1CCCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-3-carboxylic acid

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-3-carboxylic acid (CAS No. 2172043-60-4): A Comprehensive Overview

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-3-carboxylic acid, identified by its CAS number CAS No. 2172043-60-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the realm of drug discovery and molecular biology.

The structural complexity of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-3-carboxylic acid arises from its unique combination of functional groups, including a benzoyl group, a piperidine ring, and a fluorenylmethoxycarbonyl moiety. These structural elements contribute to its diverse chemical properties and biological activities, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The benzoylpiperidine scaffold, in particular, has been extensively studied for its potential to interact with biological targets such as enzymes and receptors. The presence of the fluorenylmethoxycarbonyl (Fmoc) group further enhances the compound's versatility, as it is commonly used in peptide synthesis and can serve as a protective group for amino acids.

One of the most compelling aspects of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-3-carboxylic acid is its potential role in the development of targeted therapies. Researchers have been exploring its interactions with proteins involved in cancer progression, inflammation, and neurodegenerative diseases. The benzoyl group, for instance, can act as a pharmacophore that binds to specific pockets on target proteins, while the piperidine ring provides stability and enhances solubility.

The fluorenylmethoxycarbonyl moiety is particularly noteworthy due to its historical use in solid-phase peptide synthesis (SPPS). While its primary role is often protective in peptide chemistry, recent studies have suggested that it may also contribute to the pharmacological activity of certain compounds. This has led to investigations into how the Fmoc group can be incorporated into drug-like molecules to improve their bioavailability and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-3-carboxylic acid. Molecular docking studies have shown that this compound can interact with various enzymes and receptors with high specificity. For example, it has been found to bind to kinases and proteases involved in cancer signaling pathways, suggesting its potential as an anti-cancer agent.

In addition to its therapeutic potential, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-3-carboxylic acid has also been explored for its role in chemical biology research. Its unique structure makes it a valuable tool for studying protein-protein interactions and enzyme kinetics. By modifying different parts of the molecule, researchers can gain insights into how structural changes affect biological activity.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzoylpiperidine core, while protecting group strategies are used to manage the reactive sites during synthesis.

One of the key challenges in working with 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-3-carboxylic acid is its sensitivity to environmental conditions. The Fmoc group, while useful in peptide synthesis, can be susceptible to hydrolysis under certain conditions. Therefore, maintaining optimal pH and temperature during storage and handling is crucial to preserve its integrity.

The pharmaceutical industry has shown considerable interest in developing derivatives of this compound that exhibit enhanced pharmacological properties. By modifying the fluorenylmethoxycarbonyl group or introducing additional functional groups, researchers aim to improve solubility, bioavailability, and target specificity. Such modifications could lead to novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-3-carboxylic acid represents a promising compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a valuable tool for drug discovery and molecular biology studies. As research continues to uncover new applications for this molecule, it is likely that we will see further developments in its use as a therapeutic agent or research tool.